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Improving Dissolution Rates of Compacted Potassium Clavulanate/MCC Matrices

Welcome to the Technical Support Hub
You are likely here because your Potassium Clavulanate (Clav K) formulation is failing stage 1

dissolution (Q < 80% at 30 min) or exhibiting significant degradation during stability testing.

Clav K is a "problem child" API: it is extremely hygroscopic, hydrolytically unstable, and brittle.

When compacted with Microcrystalline Cellulose (MCC), you face a paradox: High compaction

pressure protects the API from moisture (low porosity) but kills dissolution (poor water

penetration).

This guide is structured to troubleshoot your specific failure modes.

Module 1: Formulation Diagnostics
"My tablet hardness is acceptable, but it won't release the drug."

Root Cause Analysis
If your tablet disintegrates but the API doesn't dissolve, or if the tablet remains intact, you likely

have a Hydrophobicity Block or a Porosity Collapse.
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Q1: Which grade of MCC are you using?

Incorrect: Avicel PH-101 or PH-102 (Standard grades). These contain ~5% moisture, which

initiates Clav K hydrolysis. The degradation products can polymerize or alter the matrix,

retarding release.

Correct:Low Moisture MCC (e.g., Avicel PH-112) or Silicified MCC (SMCC, e.g., Prosolv

SMCC 50/90).

Why: PH-112 has < 1.5% LOD (Loss on Drying). SMCC improves flow and compactibility,

allowing you to use lower compression force to achieve the same hardness, preserving

porosity for dissolution [1].

Q2: Are you using a "wicking" or "swelling" disintegrant?

The Issue: Clav K is highly soluble. If you use a gelling disintegrant (like some grades of

Sodium Starch Glycolate) in a tight matrix, it can form a viscous barrier before the water

penetrates deep enough to dissolve the Clav K.

The Fix: Switch to Crospovidone (e.g., Polyplasdone XL-10).[1]

Mechanism:[2][3][4] Crospovidone acts via wicking (capillary action) and strain recovery,

not just swelling. It pulls water into the tablet core without creating a gel block [2].

Q3: Is your lubricant blending time optimized?

The Trap: MCC is extremely sensitive to Magnesium Stearate (MgSt). Over-blending (> 3

mins) coats the cellulose fibers in a hydrophobic wax layer, preventing water from wetting the

excipient.

Protocol: Perform a Lubricant Sensitivity Profile.

Blend intragranular components.[5]

Add MgSt.[5][6]

Sample at 2, 5, and 10 minutes.
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Compress and test dissolution.[2][3]

Target: Use < 0.5% MgSt and blend for max 2-3 minutes.

Module 2: Process Engineering (Compaction Physics)
"I am using Dry Granulation (Roll Compaction), but dissolution is variable."

The Science of Solid Fraction (

) In dry granulation, you compact twice: once to make the ribbon (slug), and once to make the
tablet. If the Solid Fraction of the ribbon is too high, the granules become "rocks" that never
break down in the tablet.
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Dissolution Failure

Check Ribbon Solid Fraction (SF)

Is Ribbon SF > 0.8?

Over-Compaction Detected
Granules are too dense

Yes

Ribbon SF OK (< 0.7)

No

Decrease Hydraulic Pressure
or Increase Gap Width Check Milling Screen Size

Too many fines (>40%)?

Fines cause 'capping'
and high tablet density

Yes

Investigate Lubrication
(See Module 1)

No

Recycle Fines or
Change Mill Speed

Click to download full resolution via product page

Figure 1: Decision tree for diagnosing dry granulation compaction issues affecting dissolution.
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Key Parameter: Ribbon Solid Fraction Calculate the Solid Fraction of your ribbon using the

envelope density method.

Target: Keep ribbon

between 0.6 and 0.7.

Why: If

, you have eliminated the internal porosity of the granule. No amount of disintegrant in the
final tablet will break open that granule to release the Clav K [3].

Module 3: Environmental Control & Stability
"Dissolution is good at T=0, but drops significantly at T=3 Months."

This is the hallmark of Moisture-Induced Degradation. Clavulanate hydrolysis products are

often sticky/gummy, creating an internal matrix that traps the drug.

The "Internal Desiccant" Strategy You cannot rely solely on packaging. You must engineer the

tablet to scavenge moisture away from the API.

Excipient Class Recommended Material Function

Filler/Binder Avicel PH-112 (Low Moisture) Reduces initial water burden.

Glidant/Scavenger
Syloid 244 FP (Colloidal

Silicon Dioxide)

High surface area porous silica

acts as an internal desiccant,

preferentially adsorbing

moisture before it attacks the

Clav K [4].

Packaging Alu-Alu Blister + Desiccant

Essential, but often insufficient

without internal formulation

controls.

Critical Manufacturing Limit:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Relative Humidity (RH): Must be maintained < 20% (preferably < 15%) in the processing

suite.

Exposure Time: Limit "Open Pot" time to < 4 hours.

Module 4: Analytical Troubleshooting
"My dissolution data is highly variable (high %RSD)."

Q: Are you using the correct pH media? Clavulanic acid is unstable in acidic media (pH 1.2)

and basic media (pH > 8).

Standard: Water or pH 6.8 Phosphate Buffer.

Warning: If using acid stage testing (for enteric claims), Clav K will degrade rapidly in the

vessel unless protected. Ensure you are differentiating between "undissolved drug" and

"degraded drug" in your HPLC calculation.

Q: Is your filter adsorbing the drug? Cellulose filters can sometimes bind Clav K.

Validation: Perform a filter compatibility study. Compare centrifuged samples vs. filtered

samples. If recovery < 98%, switch to PTFE or Nylon filters.

Summary of Recommendations
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Parameter Standard Practice (Risky)
Optimized Practice

(Recommended)

MCC Grade Avicel PH-101/102
Avicel PH-112 or Prosolv

SMCC 50

Disintegrant Sodium Starch Glycolate
Crospovidone (Polyplasdone

XL)

Lubricant MgSt (Standard Blend)
MgSt (0.25-0.5%, < 3 min

blend)

Granulation Wet Granulation
Dry Granulation (Roll

Compaction)

Ribbon Density High (Hard Ribbons) Medium (SF 0.6 - 0.7)

Moisture Scavenger None Syloid 244 FP (Intragranular)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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